2-Bromo-4,7-dichloro-1,3-benzothiazole

Specification

• CAS No.: 1849-68-9
• Molecular Formula: C7H2BrCl2NS
• Molecular Weight: 282.97 g/mol
• IUPAC Name: 2-bromo-4,7-dichloro-1,3-benzothiazole
• Standard InChI: InChI=1S/C7H2BrCl2NS/c8-7-11-5-3(9)1-2-4(10)6(5)12-7/h1-2H
• Standard InChI Key: XKLSYQBMZVEAOJ-UHFFFAOYSA-N
• SMILES: C1=CC(=C2C(=C1Cl)N=C(S2)Br)Cl
• Canonical SMILES: C1=CC(=C2C(=C1Cl)N=C(S2)Br)Cl

Introduction

Physical and Chemical Properties

Property	Value
CAS Number	1849-68-9
Molecular Formula	C7H2BrCl2NS
Molecular Weight	282.97 g/mol
Melting Point	97-98°C
Boiling Point (predicted)	360.5±45.0°C
Density (predicted)	1.933±0.06 g/cm³
pKa (predicted)	-3.29±0.30
HS Code	29342000

Table 1: Physical and chemical properties of 2-Bromo-4,7-dichloro-1,3-benzothiazole

Synthesis and Preparation Methods

Synthesis Challenges and Considerations

The synthesis of 2-Bromo-4,7-dichloro-1,3-benzothiazole presents several challenges that might contribute to its relatively high commercial price. Achieving the specific pattern of halogenation requires careful control of reaction conditions and potentially multiple synthetic steps. Selective functionalization to introduce different halogens at specific positions demands sophisticated synthetic strategies.

The reactivity of the 2-position in benzothiazoles can also present challenges, as this position is susceptible to nucleophilic attack. Research on similar compounds indicates that even exposure to moisture can lead to unwanted substitution reactions. For example, studies on dibromothiadiazolo compounds showed that storing such materials in air at room temperature could lead to complete conversion to monobromo derivatives within a month, with the reaction proceeding much faster in wet solvents. This suggests that special handling and storage conditions might be necessary during the synthesis and purification of 2-Bromo-4,7-dichloro-1,3-benzothiazole.

Supplier	Product Number	Package Size	Purity	Price (USD)	Price per Gram (USD)
American Custom Chemicals Corporation	HCH0063054	5mg	95.00%	$495.94	$99,188
Alichem	1849689	1g	Not specified	$681.12	$681.12

Table 2: Commercial pricing information for 2-Bromo-4,7-dichloro-1,3-benzothiazole as of December 16, 2021

The substantial price point suggests several factors may be at play: complex synthetic routes requiring multiple steps, specialized equipment or conditions, low yields, difficult purification processes, or limited demand that prevents economies of scale. Researchers considering utilizing this compound would need to carefully evaluate its cost-benefit ratio relative to potential alternatives or the feasibility of in-house synthesis depending on their specific application needs.